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Introduction

3-Bromo-4-isobutoxyaniline is an aromatic organic compound featuring a benzene ring
substituted with an amino group, a bromine atom, and an isobutoxy group. Its specific
substitution pattern makes it a potentially valuable intermediate in the synthesis of complex
molecules, particularly in the pharmaceutical and agrochemical industries. The strategic
placement of the bromo, amino, and isobutoxy functional groups offers multiple reaction sites
for further chemical modifications, enabling the construction of diverse molecular architectures.
This guide provides a comprehensive overview of its molecular structure, physicochemical
properties, and key considerations for its synthesis and handling, drawing upon data from
structurally related compounds to offer field-proven insights.

Part 1: Molecular Structure and Physicochemical
Properties
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The structural and electronic properties of 3-Bromo-4-isobutoxyaniline dictate its reactivity
and potential applications. A thorough understanding of these foundational characteristics is
paramount for its effective utilization in research and development.

Molecular Structure

The molecular structure of 3-Bromo-4-isobutoxyaniline is defined by an aniline core with
substituents at the 3 and 4 positions of the benzene ring.

» Aniline Core: The foundational scaffold is an aniline molecule, consisting of a benzene ring
attached to an amino group (-NH2).

o Bromine Substitution: A bromine atom (-Br) is located at the 3-position of the benzene ring,
meta to the amino group.

 |sobutoxy Substitution: An isobutoxy group (-OCH2CH(CHs)2) is situated at the 4-position,
para to the amino group.

Caption: Molecular Structure of 3-Bromo-4-isobutoxyaniline.

Physicochemical Properties

Based on the molecular structure, the key physicochemical properties of 3-Bromo-4-
isobutoxyaniline can be calculated and are summarized in the table below. It is important to
note that these are theoretical values and may differ slightly from experimental data.
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Property Value Source
Molecular Formula C10H14BrNO Calculated
Molecular Weight 259.13 g/mol Calculated

Likely a solid at room
Appearance temperature, similar to related Inferred

compounds.

Expected to be sparingly
soluble in water and soluble in

Solubility common organic solvents like Inferred
ethanol, methanol, and

dichloromethane.

Part 2: Synthesis and Reactivity

While a specific, optimized synthesis for 3-Bromo-4-isobutoxyaniline is not readily available
in the literature, a plausible synthetic route can be devised based on established organic
chemistry principles and published methods for analogous compounds.

Proposed Synthetic Pathway

A logical approach to the synthesis of 3-Bromo-4-isobutoxyaniline would involve a multi-step
process starting from a commercially available precursor. One such potential pathway is
outlined below.

1. Bromination
[ } 2. Etherification. l l Reduction. l ]

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 3-Bromo-4-isobutoxyaniline.

Step-by-Step Methodology:
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» Bromination of 4-Nitrophenol: The synthesis would likely commence with the bromination of
4-nitrophenol. This electrophilic aromatic substitution reaction would introduce a bromine
atom onto the benzene ring. The directing effects of the hydroxyl and nitro groups would
need to be carefully considered to achieve the desired regioselectivity.

 Etherification: The resulting bromo-nitrophenol would then undergo an etherification reaction
with an isobutyl halide (e.qg., isobutyl bromide) under basic conditions to form 1-bromo-2-
isobutoxy-4-nitrobenzene. This Williamson ether synthesis is a robust and widely used
method for forming ether linkages.

e Reduction of the Nitro Group: The final step would involve the reduction of the nitro group to
an amino group. This transformation can be achieved using various reducing agents, such
as tin(Il) chloride in hydrochloric acid or catalytic hydrogenation.

Expected Reactivity

The reactivity of 3-Bromo-4-isobutoxyaniline is governed by its functional groups:

e Amino Group: The amino group is nucleophilic and can undergo a variety of reactions,
including acylation, alkylation, and diazotization. It is also an activating group, directing
electrophilic substitution to the ortho and para positions.

e Bromine Atom: The bromine atom can participate in cross-coupling reactions, such as
Suzuki, Heck, and Buchwald-Hartwig couplings, allowing for the formation of new carbon-
carbon and carbon-heteroatom bonds.

e Aromatic Ring: The benzene ring can undergo further electrophilic substitution, with the
positions of substitution being influenced by the existing activating (amino and isobutoxy)
and deactivating (bromo) groups.

Part 3: Safety and Handling

While specific toxicity data for 3-Bromo-4-isobutoxyaniline is not available, it is prudent to
handle this compound with the same precautions as other bromoanilines. Based on safety data
sheets for structurally similar compounds, the following handling guidelines are recommended.

[1][2]
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o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[1][2]

» Ventilation: Use only outdoors or in a well-ventilated area.[1][2]

e Handling: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands and any exposed
skin thoroughly after handling. Do not eat, drink, or smoke when using this product.[1][2]

o Storage: Store in a well-ventilated place. Keep the container tightly closed and store locked
up.[1]

First Aid Measures:

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Call a poison center or doctor if you feel unwell.[1][2]

o Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing.[1][2]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1][2]

 Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[1][2]

Part 4: Potential Applications in Drug Development

The structural motifs present in 3-Bromo-4-isobutoxyaniline are found in a variety of
biologically active molecules. The aniline moiety is a common feature in many pharmaceuticals,
and the bromo and isobutoxy groups provide handles for further chemical diversification. For
instance, related bromoaniline derivatives are used as intermediates in the synthesis of kinase
inhibitors for cancer therapy and as building blocks for novel agrochemicals.[3][4] The potential
to use the bromine atom in cross-coupling reactions makes this compound an attractive starting
material for generating libraries of compounds for high-throughput screening in drug discovery
programs.

Conclusion
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3-Bromo-4-isobutoxyaniline is a compound with significant potential as a versatile building
block in organic synthesis. While direct experimental data is limited, its molecular structure and
weight can be confidently determined. A plausible synthetic route can be designed based on
well-established chemical transformations. Its predicted reactivity and the safety precautions
derived from analogous compounds provide a solid foundation for its use in research and
development. As the demand for novel and complex small molecules continues to grow in the
pharmaceutical and agrochemical sectors, intermediates like 3-Bromo-4-isobutoxyaniline are
poised to play an increasingly important role.

References
o Pharmaffiliates. (n.d.). 3-Bromo-4-butoxyaniline. Retrieved from [Link]

e Wang, Q., Guo, Y., Wang, M., Zhu, W., & Xu, S. (2017). Synthesis of 3-bromo-4-
isobutyloxyphenyl carbothioamide. ResearchGate. Retrieved from [Link]

e Google Patents. (n.d.). CN102199099A - Method for preparing 3-bromo-4-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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